Cas no 123562-49-2 (1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,(1R,4aS,8S,8aS)- (9CI))

• Product Name: 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,(1R,4aS,8S,8aS)- (9CI)
• CAS No: 123562-49-2
• MF: C₂₅H₂₈O₁₄
• MW: 552.481429100037
• CID: 158397
• PubChem ID: 6442829
• Update Time: 2025-04-19

1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,(1R,4aS,8S,8aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,(1R,4aS,8S,8aS)- (9CI)
• (1R)-8β-[6-O-[(E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]-β-D-glucopyranosyloxy]-4,4aβ,8,8aβ-tetrahydro-1β-methyl-3-oxo-1H,3H-pyrano[3,4-c]pyran-5-carboxylic acid
• (1R,4aS,8S,8aS)-8-[(2S,3R,4S,5S,6R)-6-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-1-methyl-3-oxo-4,4a,8,8a-tetrahydro-1H-pyrano[3,4-c]pyran-5-carboxylic acid
• 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-prope...
• 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-[[6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4,
• Ibotalactone B
• 123562-49-2

• Inchi： 1S/C25H28O14/c1-10-19-12(7-18(29)37-10)13(23(33)34)8-36-24(19)39-25-22(32)21(31)20(30)16(38-25)9-35-17(28)5-3-11-2-4-14(26)15(27)6-11/h2-6,8,10,12,16,19-22,24-27,30-32H,7,9H2,1H3,(H,33,34)/b5-3+/t10-,12-,16-,19-,20-,21+,22-,24+,25+/m1/s1
• InChI Key： LNUWWJOQXXRYFK-WTRMFIOSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=C(C=2)O)O)=O)O1)O)O)O)[C@H]1[C@@H]2[C@@H](C)OC(C[C@@H]2C(C(=O)O)=CO1)=O

Computed Properties

• Exact Mass: 552.14784
• Monoisotopic Mass: 552.147906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219
• XLogP3: -0.6

Experimental Properties

• Density: 1.62
• Boiling Point: 885.1°Cat760mmHg
• Flash Point: 298.1°C
• Refractive Index: 1.667
• PSA: 218.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives